N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)nicotinamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H14N4O3/c24-19(14-6-3-9-20-12-14)21-15-7-2-1-5-13(15)11-17-22-18(23-26-17)16-8-4-10-25-16/h1-10,12H,11H2,(H,21,24)
• InChI Key: HZDYKFLDAGSUBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CN=CC=C4
• Molecular Formula: C19H14N4O3
• Molecular Weight: 346.3 g/mol

Description

“N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)nicotinamide” is a complex organic compound that contains several functional groups. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. It also contains an oxadiazole ring, which is a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom. The presence of these functional groups could give this compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and oxadiazole rings would likely contribute to the compound’s aromaticity. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could allow for hydrogen bonding, potentially affecting the compound’s solubility and boiling point.

Scientific Research Applications

Anticancer Activity

The furan and oxadiazole moieties present in the compound have been associated with anticancer properties. . The compound’s potential to induce apoptosis and inhibit cell proliferation makes it a candidate for further investigation as an anticancer agent.

Antimicrobial Activity

Compounds with furan and oxadiazole structures have demonstrated significant antimicrobial activity. . This suggests that the compound could be developed into a new class of antimicrobial agents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds containing furan and oxadiazole rings have been studied for their potential antitubercular activity, so this compound might act via a similar mechanism.

Future Directions

Future research on this compound could explore its potential biological activities, based on the known activities of furans and oxadiazoles. It could also involve further exploration of its chemical properties and reactions.